Cas no 110475-23-5 (5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, sulfuric acid)

5,6-Diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is a heterocyclic compound with potential applications in pharmaceutical and agrochemical synthesis. Its diamine functionality and tetrahydropyrimidine core make it a versatile intermediate for further derivatization. When combined with sulfuric acid, it can undergo controlled reactions such as sulfonation or acid-catalyzed transformations, enhancing its utility in fine chemical production. The compound’s stability under acidic conditions and reactivity with electrophiles are notable advantages for synthetic applications. Proper handling and storage are required due to the sensitivity of the diamine group and the corrosive nature of sulfuric acid. This combination is particularly useful in controlled, stoichiometric reactions requiring precise conditions.
5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, sulfuric acid structure
110475-23-5 structure
Product Name:5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, sulfuric acid
CAS No:110475-23-5
MF:C5H10N4O6S
MW:254.221099376678
CID:5230487
PubChem ID:90489718
Update Time:2025-05-24

5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, sulfuric acid Chemical and Physical Properties

Names and Identifiers

    • 5,6-diamino-1-methylpyrimidine-2,4(1H,3H)-dione sulfate
    • 5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, sulfuric acid
    • Inchi: 1S/C5H8N4O2.H2O4S/c1-9-3(7)2(6)4(10)8-5(9)11;1-5(2,3)4/h6-7H2,1H3,(H,8,10,11);(H2,1,2,3,4)
    • InChI Key: WTPKGKNTCJXAOG-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C(N)=C(N)C(=O)N1.S(O)(O)(=O)=O

5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, sulfuric acid Pricemore >>

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Additional information on 5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, sulfuric acid

5,6-Diamino-1-Methyl-1,2,3,4-Tetrahydropyrimidine-2,4-Dione, Sulfuric Acid: A Comprehensive Overview

5,6-Diamino-1-Methyl-1,2,3,4-Tetrahydropyrimidine-2,4-Dione, commonly referred to as compound CAS No. 110475-23-5, is a significant chemical entity with a diverse range of applications in various scientific and industrial fields. This compound is particularly notable for its role in the synthesis of advanced materials and its potential in pharmaceutical research. The inclusion of sulfuric acid in its formulation enhances its stability and reactivity, making it a versatile building block in organic chemistry.

The molecular structure of 5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is characterized by a pyrimidine ring system with amino groups at positions 5 and 6 and a methyl group at position 1. This configuration imparts unique electronic properties that are advantageous in various chemical reactions. Recent studies have highlighted its potential as a precursor for the synthesis of heterocyclic compounds with applications in drug discovery and material science.

One of the most intriguing aspects of this compound is its ability to participate in multi-component reactions (MCRs). These reactions are highly efficient and environmentally friendly methods for constructing complex molecules. For instance, 5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has been employed in the synthesis of bioactive compounds with potential anticancer properties. Researchers have demonstrated that the compound can undergo condensation reactions with aldehydes and ketones to form novel heterocyclic frameworks that exhibit promising biological activity.

The role of sulfuric acid in this compound is multifaceted. It not only serves as a catalyst but also contributes to the stabilization of intermediates during reaction processes. This dual functionality makes the compound highly suitable for large-scale industrial applications. Recent advancements in green chemistry have further underscored the importance of using such efficient catalysts to minimize waste and reduce environmental impact.

In terms of synthesis pathways, several methods have been reported for the preparation of 5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione. Among these, the one-pot synthesis approach has gained significant attention due to its simplicity and high yield. This method involves the direct condensation of amino acids or their derivatives with carbonyl compounds under mild conditions. The use of sulfuric acid as a catalyst facilitates this process by promoting the formation of stable intermediates that can be easily isolated and purified.

From an application standpoint, this compound has found extensive use in the development of advanced materials such as polymers and ceramics. Its ability to form strong hydrogen bonds makes it an ideal candidate for creating high-performance composites with excellent thermal stability and mechanical strength. Recent research has also explored its potential in the field of nanotechnology for the synthesis of nanoparticles with tailored properties.

In conclusion,5,6-Diamino-1-Methyl-1H-Purine Hydrochloride is a remarkable chemical entity with a wide array of applications across various disciplines. Its unique molecular structure combined with the functional role of sulfuric acid renders it an invaluable tool in modern organic chemistry. As research continues to uncover new avenues for its utilization,the significance of this compound is expected to grow further.

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